Cas no 1375064-53-1 (Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate)

Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate is a heterocyclic compound featuring both isoxazole and pyrrole moieties, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structural framework is valuable for constructing complex molecules due to the reactivity of the isoxazole ring and the electron-rich pyrrole system. The methyl ester group enhances solubility and facilitates further functionalization, such as hydrolysis or amidation. This compound is particularly useful in medicinal chemistry for developing bioactive molecules, including potential kinase inhibitors or antimicrobial agents. Its stability under standard conditions and well-characterized reactivity profile make it a reliable building block for targeted synthetic applications.

Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate structure

1375064-53-1 structure

Product Name:Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate

CAS No:1375064-53-1

MF:C₁₀H₁₀N₂O₃

MW:206.198002338409

MDL:MFCD22192341

CID:1056730

Update Time:2025-06-07

Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate
- Methyl 5-(1-methyl-1H-pyrrol-2-yl)-1,2-oxazole-3-carboxylate
- 7083AJ
- TRA0048768
- SY015188
- Methyl5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate
- METHYL 5-(1-METHYLPYRROL-2-YL)-1,2-OXAZOLE-3-CARBOXYLATE
- MDL： MFCD22192341
- Inchi： 1S/C10H10N2O3/c1-12-5-3-4-8(12)9-6-7(11-15-9)10(13)14-2/h3-6H,1-2H3
- InChI Key： QOTQMCIMLRRIDB-UHFFFAOYSA-N
- SMILES： O1C(=CC(C(=O)OC)=N1)C1=CC=CN1C

Computed Properties

Exact Mass: 206.06900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 247
Topological Polar Surface Area: 57.3

Experimental Properties

PSA: 57.26000
LogP: 1.46670

Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate Pricemore >>

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abcr	AB451624-250 mg	Methyl 5-(1-methyl-2-pyrrolyl)isoxazole-3-carboxylate; .	1375064-53-1		250mg	€213.00	2023-06-15
abcr	AB451624-1 g	Methyl 5-(1-methyl-2-pyrrolyl)isoxazole-3-carboxylate; .	1375064-53-1		1g	€439.20	2023-06-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M66640-5g	Methyl 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylate	1375064-53-1		5g	¥11329.0	2021-09-08
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